6-bromo-2-phenyl-1H-indole

• IUPAC Name: 6-bromo-2-phenyl-1H-indole
• InChI: InChI=1S/C14H10BrN/c15-12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9,16H
• InChI Key: OEGOKUSDZLQDQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(N2)C=C(C=C3)Br
• Molecular Formula: C14H10BrN
• DSSTOX Substance ID: DTXSID10439706
• Molecular Weight: 272.14 g/mol
• CAS RN: 77185-71-8

Description

6-bromo-2-phenyl-1H-indole is a compound with the molecular formula C14H10BrN. It is a significant heterocyclic system in natural products and drugs. Indole derivatives, including 6-bromo-2-phenyl-1H-indole, have been found in many important synthetic drug molecules.

Synthesis Analysis

The synthesis of indole derivatives has attracted the attention of the chemical community due to their importance in natural products and drugs. The Fischer indole synthesis is one method used to synthesize indole derivatives. In this process, an optically active cyclohexanone and phenylhydrazine hydrochloride are used with methanesulfonic acid under reflux in methanol to give the corresponding tricyclic indole.

Molecular Structure Analysis

The molecular structure of 6-bromo-2-phenyl-1H-indole consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole. The compound has a molecular weight of 272.14.

Chemical Reactions Analysis

Indole derivatives, including 6-bromo-2-phenyl-1H-indole, play a main role in cell biology. They are biologically active compounds used for the treatment of various disorders in the human body. The Fischer indole synthesis is a common reaction involving indole derivatives.

Physical And Chemical Properties Analysis

6-bromo-2-phenyl-1H-indole is a solid at room temperature.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including 6-bromo-2-phenyl-1H-indole, have been found to possess antiviral activity. .

Anti-inflammatory and Analgesic Activities

Some indole derivatives have shown anti-inflammatory and analgesic activities. .

Anticancer Activity

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Antimicrobial Activity

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Antidiabetic Activity

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Antimalarial Activity

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Anticholinesterase Activities

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Biofilm Formation

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Mechanism of Action

Target of Action

Indole derivatives, including 6-bromo-2-phenyl-1H-indole, have been found to bind with high affinity to multiple receptors . These compounds have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is known that indole derivatives interact with their targets, leading to various biological responses . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives affect various biochemical pathways. For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants

Result of Action

The molecular and cellular effects of 6-bromo-2-phenyl-1H-indole’s action depend on its specific targets and the biological pathways it affects. For example, some indole derivatives have been reported to exhibit antiviral activity, suggesting they may interfere with viral replication or other aspects of the viral life cycle .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation and is harmful if swallowed. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. The application of indole derivatives for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.